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2-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(2,5-dimethylphenyl)ethanone 2-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(2,5-dimethylphenyl)ethanone
Brand Name: Vulcanchem
CAS No.: 724437-99-4
VCID: VC0488657
InChI: InChI=1S/C18H15BrN2O2S/c1-11-7-8-12(2)14(9-11)16(22)10-24-18-21-20-17(23-18)13-5-3-4-6-15(13)19/h3-9H,10H2,1-2H3
SMILES: CC1=CC(=C(C=C1)C)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3Br
Molecular Formula: C18H15BrN2O2S
Molecular Weight: 403.3g/mol

2-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(2,5-dimethylphenyl)ethanone

CAS No.: 724437-99-4

Main Products

VCID: VC0488657

Molecular Formula: C18H15BrN2O2S

Molecular Weight: 403.3g/mol

2-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(2,5-dimethylphenyl)ethanone - 724437-99-4

CAS No. 724437-99-4
Product Name 2-{[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-1-(2,5-dimethylphenyl)ethanone
Molecular Formula C18H15BrN2O2S
Molecular Weight 403.3g/mol
IUPAC Name 2-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(2,5-dimethylphenyl)ethanone
Standard InChI InChI=1S/C18H15BrN2O2S/c1-11-7-8-12(2)14(9-11)16(22)10-24-18-21-20-17(23-18)13-5-3-4-6-15(13)19/h3-9H,10H2,1-2H3
Standard InChIKey NQHLEIAVCVVBRM-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3Br
Canonical SMILES CC1=CC(=C(C=C1)C)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3Br
PubChem Compound 992116
Last Modified Nov 11 2021
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